Cas no 1504-52-5 (Benzeneethanol, b-(phenylmethylene)-)

• Product Name: Benzeneethanol, b-(phenylmethylene)-
• CAS No: 1504-52-5
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 212403
• PubChem ID: 6038131
• Update Time: 2025-04-19

Benzeneethanol, b-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-(phenylmethylene)-
• (Z)-2,3-diphenylprop-2-en-1-ol
• 1,3-Benzodioxol-4-amine, 2,2-diphenyl-
• 2,3-diphenylmethylenedioxyaniline
• 2,3-Diphenyl-prop-2-en-1-ol
• CTK3B6098
• (Z)-2,3-diphenyl-prop-2-en-1-ol
• SCHEMBL3577068
• NSC-167252
• 1504-52-5
• (Z) -2,3-diphenyl-prop-2-en-1-ol
• OGDCGPJYEBFECC-RVDMUPIBSA-N
• 22835-64-9
• NSC167252

• Inchi： 1S/C15H14O/c16-12-15(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1-11,16H,12H2/b15-11+
• InChI Key： OGDCGPJYEBFECC-RVDMUPIBSA-N
• SMILES： OC/C(=C\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 3.21950